Cas no 30201-39-9 (2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone])

2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone] structure
30201-39-9 structure
Product Name:2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone]
CAS No:30201-39-9
MF:C12H11N5O5
MW:305.246241807938
CID:321338
PubChem ID:281534
Update Time:2025-04-19

2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone] Chemical and Physical Properties

Names and Identifiers

    • 2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(3-nitrophenyl)hydrazone]
    • 1,3-dimethyl-5-[(3-nitrophenyl)hydrazinylidene]-1,3-diazinane-2,4,6-trione
    • AC1NTJ4B
    • NSC134367
    • NSC-134367
    • DTXSID80419196
    • AKOS003612562
    • 30201-39-9
    • Inchi: 1S/C12H11N5O5/c1-15-10(18)9(11(19)16(2)12(15)20)14-13-7-4-3-5-8(6-7)17(21)22/h3-6,18H,1-2H3/b14-13+
    • InChI Key: XYSLBNCXXVDBHV-BUHFOSPRSA-N
    • SMILES: OC1=C(C(N(C)C(N1C)=O)=O)/N=N/C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 305.07613
  • Monoisotopic Mass: 305.07601847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 125.22
  • LogP: 0.88510
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